Cas no 946000-27-7 (4-Bromo-N,N-dimethylpyridin-2-amine)

4-Bromo-N,N-dimethylpyridin-2-amine structure

946000-27-7 structure

Product Name:4-Bromo-N,N-dimethylpyridin-2-amine

CAS No:946000-27-7

MF:C₇H₉BrN₂

MW:201.063760519028

MDL:MFCD11869615

CID:838794

PubChem ID:23436935

Update Time:2025-09-18

4-Bromo-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-(dimethylamino)pyridine
- 4-Bromo-N,N-dimethylpyridin-2-amine
- (4-BROMO-PYRIDIN-2-YL)-DIMETHYL-AMINE
- HKZMXPYRQCDFCR-UHFFFAOYSA-N
- CM10673
- AB64930
- SY037279
- AB0027813
- W9695
- ST24023411
- 4-Bromo-N,N-dimethyl-2-pyridinamine (ACI)
- DTXSID10634097
- SCHEMBL786015
- AKOS015835334
- 4-Bromo-N pound notN-dimethylpyridin-2-amine
- (4-Bromo-pyridin-2-yl)-dimethyl-amine;4-Bromo-2-(dimethylamino)pyridine;
- 946000-27-7
- DS-14965
- CS-W006697
- MFCD11869615
- J-514832
- MDL： MFCD11869615
- Inchi： 1S/C7H9BrN2/c1-10(2)7-5-6(8)3-4-9-7/h3-5H,1-2H3
- InChI Key： HKZMXPYRQCDFCR-UHFFFAOYSA-N
- SMILES： BrC1C=C(N(C)C)N=CC=1

Computed Properties

Exact Mass: 199.99491g/mol
Monoisotopic Mass: 199.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 16.1
XLogP3: 2

Experimental Properties

Density: 1.469±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 278.4±20.0 ºC (760 Torr),
Flash Point: 122.2±21.8 ºC,
Solubility: Slightly soluble (3 g/l) (25 º C),

4-Bromo-N,N-dimethylpyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QV498-200mg	4-Bromo-N,N-dimethylpyridin-2-amine	946000-27-7	97+%	200mg	224.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QV498-5g	4-Bromo-N,N-dimethylpyridin-2-amine	946000-27-7	97+%	5g	3789.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QV498-50mg	4-Bromo-N,N-dimethylpyridin-2-amine	946000-27-7	97+%	50mg	111.0CNY	2021-08-04
Chemenu	CM120987-5g	4-Bromo-2-(dimethylamino)pyridine	946000-27-7	97%	5g	$563	2021-08-06
Chemenu	CM120987-250mg	4-Bromo-2-(dimethylamino)pyridine	946000-27-7	97%	250mg	$67	2024-07-19
Chemenu	CM120987-1g	4-Bromo-2-(dimethylamino)pyridine	946000-27-7	97%	1g	$135	2024-07-19
Chemenu	CM120987-5g	4-Bromo-2-(dimethylamino)pyridine	946000-27-7	97%	5g	$540	2024-07-19
Chemenu	CM120987-25g	4-Bromo-2-(dimethylamino)pyridine	946000-27-7	97%	25g	$2141	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845440-50mg	4-Bromo-N,N-dimethylpyridin-2-amine	946000-27-7	98%	50mg	￥146.70	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B845440-250mg	4-Bromo-N,N-dimethylpyridin-2-amine	946000-27-7	98%	250mg	￥443.70	2022-09-02

4-Bromo-N,N-dimethylpyridin-2-amine Production Method

Production Method 1

84249-14-9

946000-27-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 10 min, rt
1.2 16 h, rt

Reference

: Small organic molecules as regulators of cell proliferation and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

84249-14-9

946000-27-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 10 min, rt
1.2 16 h, rt

Reference

: An improved method for the preparation of substituted N-(aminocyclohexyl)benzothiophene-2-carboxamides

, World Intellectual Property Organization, , ,

Production Method 3

84249-14-9

946000-27-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 0 °C → rt; 16 h, rt

Reference

: Preparation of heterocyclic compounds, especially substituted 1H-pyrazolo[3,4-d]pyrimidin-3-ones and analogs, as Wee1 inhibitors

, United States, , ,

Production Method 4

58530-53-3

946000-27-7

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide , Oxygen Solvents: Water ; 12 h, 140 °C; 140 °C → 25 °C
1.2 Reagents: Oxygen ; 25 °C

Reference

: Environmentally Benign, Base-Promoted Selective Amination of Polyhalogenated Pyridines

Sun, Chao; Yao, Wubing ; Chen, Xu; Zhao, Yiwen; Wei, Qiqi; et al, ACS Omega, 2019, 4(6), 10534-10538

Production Method 5

84249-14-9

946000-27-7

Reaction Conditions

1.1 Reagents: Sodium cyanoborohydride Solvents: Acetonitrile ; cooled
1.2 Reagents: Acetic acid ; rt
1.3 Reagents: Water ; 2 d, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; basified

Reference

: Hydantoin compounds as MMP inhibitors useful in the treatment of diseases and their preparation

, World Intellectual Property Organization, , ,

Production Method 6

84249-14-9

946000-27-7

Reaction Conditions

1.1 Reagents: Sodium iodide

Reference

: Preparation of piperazinylcarbonyl benzenesulfonamides for use in the treatment of cancer characterized as having an IDH mutation

, World Intellectual Property Organization, , ,

Production Method 7

128071-98-7

946000-27-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 2 h, 100 °C

Reference

: Preparation of imidazolopyrimidine derivatives as JAK inhibitors and therapeutic uses thereof

, World Intellectual Property Organization, , ,

Production Method 8

84249-14-9

946000-27-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C → rt; 5 min, rt
1.2 rt; 16 h, rt
1.3 Solvents: Water ; rt

Reference

: Discovery and Characterization of Selective and Ligand-Efficient DYRK Inhibitors

Henderson, Scott H. ; Sorrell, Fiona; Bennett, James; Fedorov, Oleg; Hanley, Marcus T.; et al, Journal of Medicinal Chemistry, 2021, 64(15), 11709-11728

Production Method 9

946000-27-7

Reaction Conditions

Reference

: Preparation of phenylpyridine, bipyridine, pyrimidinylpyrazine and pyridylpyrazine compounds and methods of use thereof

, World Intellectual Property Organization, , ,